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Compound of Interest

meso-1,2-Dibromo-1,2-
Compound Name: _
diphenylethane

cat. No.: B7791125

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety protocols for meso-1,2-dibromo-1,2-
diphenylethane, a key reagent in synthetic organic chemistry. The information is intended to
ensure the safe handling, use, and disposal of this compound in a laboratory setting.

Safety and Handling Precautions

Meso-1,2-dibromo-1,2-diphenylethane is a corrosive solid that can cause severe skin burns
and eye damage.[1] It is also harmful if swallowed.[1][2] Proper personal protective equipment
(PPE) and adherence to safety protocols are mandatory when handling this chemical.

1.1 Personal Protective Equipment (PPE)
A comprehensive approach to personal safety involves the use of appropriate protective gear:

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing are essential to prevent skin contact.[3]

o Respiratory Protection: If dust is generated, a NIOSH-approved respirator with a particulate
filter is recommended.[3] All work should be conducted in a well-ventilated area, preferably a
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chemical fume hood.[4][5]
1.2 First Aid Measures
In case of exposure, immediate action is critical:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[3] Seek immediate medical attention.

 Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[3]

 Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If breathing has ceased, apply artificial respiration. Seek immediate medical
attention.[3]

1.3 Storage and Disposal
Proper storage and waste management are crucial for laboratory safety:

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances such as strong oxidizing agents.[2][3] The storage area should be
designated for corrosive materials.[3][4]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. This
material is considered hazardous waste.[2] Do not empty into drains.[4]

Physicochemical and Hazard Data

The following tables summarize the key quantitative data for meso-1,2-dibromo-1,2-
diphenylethane.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C14H12Br2
Molecular Weight 340.07 g/mol
White to off-white crystalline
Appearance ] [6]
solid
Melting Point 241 °C (decomposes) [7]
. Insoluble in water. Soluble in
Solubility ]
organic solvents.[6]
Boiling Point Not available
Flash Point Not applicable [7]
Table 2: Hazard Identification and Classification
Hazard Classification Reference

GHS Classification

Acute Toxicity, Oral (Category
4), Skin Corrosion (Category
1B), Serious Eye Damage
(Category 1)

[1]

Signal Word

Danger

[1]

Hazard Statements

H302: Harmful if swallowed.
H314: Causes severe skin

burns and eye damage.

[1]

Precautionary Statements

P260, P264, P270, P280,
P301+P312+P330,
P301+P330+P331,
P303+P361+P3583,
P304+P340+P310,
P305+P351+P338+P310,
P363, P405, P501

[1]
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Experimental Protocol: Synthesis of
Diphenylacetylene

The following protocol details the dehydrobromination of meso-1,2-dibromo-1,2-
diphenylethane to synthesize diphenylacetylene. This procedure should be performed in a
well-ventilated chemical fume hood.

3.1 Materials and Reagents

meso-1,2-dibromo-1,2-diphenylethane
o Potassium hydroxide (KOH) pellets
e Diethylene glycol

* 95% Ethanol

» Deionized water

e Round-bottom flask (100 mL)

» Reflux condenser

¢ Heating mantle or sand bath

o Magnetic stirrer and stir bar

» Beakers

e Buchner funnel and filter flask

o Filter paper

3.2 Experimental Procedure

e Reaction Setup: In a 100 mL round-bottom flask, combine 3.0 g of meso-1,2-dibromo-1,2-
diphenylethane, 1.5 g of solid potassium hydroxide, and 15 mL of diethylene glycol.[4] Add
a magnetic stir bar.
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o Reflux: Assemble a reflux apparatus by attaching the reflux condenser to the round-bottom
flask. Heat the mixture to boiling using a heating mantle or sand bath and maintain a steady
reflux for 25 minutes.[4]

e |solation of Crude Product: After the reflux period, turn off the heat and allow the mixture to
cool to room temperature. While still warm, carefully transfer the contents of the flask to a
beaker.[4]

o Precipitation: Add 25 mL of water to the beaker and chill the mixture in an ice bath to induce
precipitation of the crude product.[4]

« Filtration: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the
crystals with a small amount of cold water.[4]

» Recrystallization: Purify the crude diphenylacetylene by recrystallization from a minimal
amount of hot 95% ethanol.[3] Dissolve the solid in hot ethanol and then allow it to cool
slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

» Final Product Collection: Collect the purified crystals by vacuum filtration, wash with a small
amount of cold 95% ethanol, and allow them to air dry.

Visualized Workflows and Pathways

4.1 Safe Handling Workflow

The following diagram illustrates the key stages for the safe handling of meso-1,2-dibromo-
1,2-diphenylethane, from acquisition to disposal.
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Safe Handling Workflow for meso-1,2-dibromo-1,2-diphenylethane

Acquisition & Storage Spill & Emergency
Acquisition of Chemical Accidental Spill
Store in a cool, dry, well-ventilated area for corrosives Evacuate Area Provide First Aid for Exposure
!
Handling & Use

Wear Appropriate PPE:
- Goggles/Face Shield Clean up with appropriate materials (avoid dust)
- Gloves
- Lab Coat

Handle in a Chemical Fume Hood

l

Weighing and Transfer

l

Perform Experiment

Waste Disposal

Collect Waste in a Labeled, Closed Container

l

Dispose as Hazardous Waste via EHS

Click to download full resolution via product page

Caption: Workflow for safe handling of meso-1,2-dibromo-1,2-diphenylethane.

4.2 Reaction Pathway: Dehydrobromination
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The diagram below outlines the dehydrobromination reaction of meso-1,2-dibromo-1,2-
diphenylethane to form diphenylacetylene.

Dehydrobromination of meso-1,2-dibromo-1,2-diphenylethane

Potassium Hydroxide (KOH) Diethylene Glycol (Heat)

meso-1,2-dibromo-1,2-diphenylethane

HBr

Vinyl Bromide Intermediate

HBr

Diphenylacetylene

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of diphenylacetylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1
2
3
o 4.
5
6
7

. prezi.com [prezi.com]
. prezi.com [prezi.com]

. studylib.net [studylib.net]

ochemonline.pbworks.com [ochemonline.pbworks.com]

. people.wou.edu [people.wou.edu]
. Solved Draw the mechanism for the reaction to be performed. | Chegg.com [chegg.com]

. docsity.com [docsity.com]

 To cite this document: BenchChem. [Application Notes and Protocols for meso-1,2-dibromo-
1,2-diphenylethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7791125#handling-and-safety-precautions-for-meso-
1-2-dibromo-1-2-diphenylethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b7791125?utm_src=pdf-custom-synthesis
https://prezi.com/i_pg3wdkkmrg/exp-18b-multistep-synthesis-part-2-synthesis-of-diphenylacetylene-from-stilbene/
https://prezi.com/93hokmvf4uwk/exp-18b-multistep-synthesis-part-2-synthesis-of-diphenylacetylene-from-stilbene/
https://studylib.net/doc/8470960/preparation-of-1-2-diphenylacetylene
http://ochemonline.pbworks.com/f/10_dehydrobromination.pdf
https://people.wou.edu/~courtna/ch335/Synthesis%20of%20Diphenylacetylene.pdf
https://www.chegg.com/homework-help/questions-and-answers/draw-mechanism-reaction-performed-include-arrows-push-electrons-inlude-intermediates-label-q35536206
https://www.docsity.com/en/synthesis-of-diphenylacetylene-materials/8918250/
https://www.benchchem.com/product/b7791125#handling-and-safety-precautions-for-meso-1-2-dibromo-1-2-diphenylethane
https://www.benchchem.com/product/b7791125#handling-and-safety-precautions-for-meso-1-2-dibromo-1-2-diphenylethane
https://www.benchchem.com/product/b7791125#handling-and-safety-precautions-for-meso-1-2-dibromo-1-2-diphenylethane
https://www.benchchem.com/product/b7791125#handling-and-safety-precautions-for-meso-1-2-dibromo-1-2-diphenylethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7791125?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7791125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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